Cas no 608143-12-0 (4-bromo-8-iodoquinoline)

• Product Name: 4-bromo-8-iodoquinoline
• CAS No: 608143-12-0
• MF: C₉H₅BrIN
• MW: 333.95117354393
• CID: 953574
• PubChem ID: 17986009
• Update Time: 2025-04-19

4-bromo-8-iodoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-8-iodoquinoline
• Quinoline,4-bromo-8-iodo
• SCHEMBL5764170
• NTPIFVWREJZWBD-UHFFFAOYSA-N
• 608143-12-0
• DTXSID20591960
• SB72151

• MDL： MFCD08063208
• Inchi： 1S/C9H5BrIN/c10-7-4-5-12-9-6(7)2-1-3-8(9)11/h1-5H
• InChI Key： NTPIFVWREJZWBD-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C(C=CN=C21)Br

Computed Properties

• Exact Mass: 332.86500
• Monoisotopic Mass: 332.86501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.60190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines